Cas no 2171209-61-1 ((3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171209-61-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6084682
• PubChem ID: 165532254
• Update Time: 2025-10-29

(3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• (3S)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
• 2171209-61-1
• EN300-1579545

• Inchi： 1S/C25H30N2O5/c1-15(2)22(13-24(29)30)27-23(28)12-16(3)26-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t16-,22+/m1/s1
• InChI Key： HGFJERLFYLESRQ-ZHRRBRCNSA-N
• SMILES： O(C(N[C@H](C)CC(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

Recent Advances in the Study of (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS: 2171209-61-1)

The compound (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS: 2171209-61-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and has potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the optimization of synthetic routes for (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc (9-fluorenylmethoxycarbonyl) protecting group to ensure selective deprotection and coupling. This advancement is particularly significant for large-scale production, addressing previous challenges related to yield and reproducibility.

In addition to synthetic improvements, recent research has explored the biological activity of this compound. Preliminary in vitro studies have shown that (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid exhibits moderate inhibitory effects on certain proteases, suggesting its potential as a scaffold for protease inhibitor development. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacological properties.

Another promising avenue of research involves the incorporation of this compound into peptide-based drug candidates. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful integration of (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid into a novel peptide sequence designed to target specific cancer-related pathways. The resulting conjugate demonstrated enhanced stability and binding affinity, highlighting the compound's utility in drug design.

Looking ahead, researchers are optimistic about the potential applications of (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid in personalized medicine and targeted therapies. Ongoing studies are focused on further characterizing its pharmacokinetic and pharmacodynamic properties, as well as exploring its compatibility with various drug delivery systems. These efforts are expected to pave the way for new therapeutic innovations in the coming years.